Cas no 677702-36-2 (5-Nitro-1H-indazole-3-carbaldehyde)

5-Nitro-1H-indazole-3-carbaldehyde is a nitro-substituted indazole derivative featuring a reactive formyl group at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmaceutical scaffolds. The presence of both the nitro and aldehyde functional groups enhances its utility in nucleophilic substitution and condensation reactions, enabling the construction of complex molecular architectures. Its well-defined structure and high purity make it suitable for research applications in medicinal chemistry and material science. The compound’s stability under standard conditions ensures reliable handling and storage, supporting its use in method development and exploratory synthesis.
5-Nitro-1H-indazole-3-carbaldehyde structure
677702-36-2 structure
Product Name:5-Nitro-1H-indazole-3-carbaldehyde
CAS No:677702-36-2
MF:C8H5N3O3
MW:191.143601179123
MDL:MFCD07781436
CID:830036
PubChem ID:21409181
Update Time:2025-10-06

5-Nitro-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Nitro-1H-indazole-3-carbaldehyde
    • 5-nitro-2H-indazole-3-carbaldehyde
    • 3-Formyl-5-nitro-1H-indazole
    • 5-Nitro indazole carboxaldehyde
    • 5-Nitro-1H-indazole-3-carboxaldehyde
    • 5-NITRO-3-(1H)INDAZOLE CARBOXALDEHYDE
    • 5-nitroINDAZOLE carbaldehyde
    • 5-nitroindazole-3-aldehyde
    • 5-nitro-indazole-3-carbaldehyde
    • UVUPPLXBIXJRKD-UHFFFAOYSA-N
    • FCH857263
    • SBB091243
    • 5-nitro-2H-indazole-3-carboxaldehyde
    • RP25070
    • RP25071
    • OR40721
    • AB42676
    • EN000340
    • DB-
    • SCHEMBL4517580
    • GS-4281
    • J-517857
    • EN300-1441549
    • CS-W006574
    • MFCD07781436
    • DTXSID90613289
    • Z1198174621
    • FT-0763204
    • 677702-36-2
    • AMY16376
    • AKOS006285922
    • C8H5N3O3
    • A867197
    • DB-073927
    • MDL： MFCD07781436
    • Inchi： 1S/C8H5N3O3/c12-4-8-6-3-5(11(13)14)1-2-7(6)9-10-8/h1-4H,(H,9,10)
    • InChI Key： UVUPPLXBIXJRKD-UHFFFAOYSA-N
    • SMILES： O=CC1=C2C=C(C=CC2=NN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 191.03300
  • Monoisotopic Mass: 191.033
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 91.6
  • XLogP3: 1.2

Experimental Properties

  • Color/Form: No data available
  • Density: 1.612
  • Melting Point: No data available
  • Boiling Point: 463.4°C at 760 mmHg
  • Flash Point: 234.094 °C
  • PSA: 91.57000
  • LogP: 1.80680

5-Nitro-1H-indazole-3-carbaldehyde Security Information

5-Nitro-1H-indazole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Nitro-1H-indazole-3-carbaldehyde Pricemore >>

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abcr
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